Cas no 2167516-48-3 (2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid
• CAS No: 2167516-48-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5222911
• PubChem ID: 132398838
• Update Time: 2025-06-14

2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(tert-butoxy)carbonyl]-4,4-dimethylpyrrolidin-2-yl}acetic acid
• 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-8-13(4,5)7-9(14)6-10(15)16/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： UGWKMLJXJULVJU-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C)(C)CC1CC(O)=O

Additional information on 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid

Comprehensive Overview of 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid (CAS No. 2167516-48-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid (CAS No. 2167516-48-3) has garnered significant attention due to its versatile applications. This compound, often abbreviated as Boc-DMPA, is a key intermediate in the synthesis of complex molecules, particularly in drug discovery and peptide chemistry. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 4,4-dimethylpyrrolidine moiety, make it a valuable building block for researchers aiming to develop novel therapeutics.

The growing interest in Boc-DMPA is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its role in facilitating the synthesis of peptide-based drugs, which are increasingly popular for their high specificity and minimal side effects. With the rise of personalized medicine and targeted therapies, compounds like 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid are becoming indispensable tools in modern drug development. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

One of the most searched questions related to this compound is: "What are the applications of Boc-protected amino acid derivatives in drug discovery?" This highlights the broader context in which CAS No. 2167516-48-3 is utilized. The Boc group is renowned for its ability to protect amine functionalities during synthetic processes, ensuring the integrity of the molecule until the final deprotection step. This property is crucial in the production of biologically active peptides, where precise control over reaction sequences is paramount.

Another trending topic in the scientific community is the exploration of sustainable synthetic methodologies. In this regard, Boc-DMPA has been investigated for its compatibility with green chemistry principles. Researchers are optimizing its synthesis to reduce waste and energy consumption, aligning with global efforts to promote environmentally friendly practices in chemical manufacturing. This focus on sustainability has led to increased demand for high-purity 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid, as impurities can complicate downstream processes and reduce overall efficiency.

The structural uniqueness of CAS No. 2167516-48-3 also makes it a subject of interest in computational chemistry. Molecular modeling studies often employ this compound to investigate steric effects and conformational stability in pyrrolidine-based systems. Such studies are critical for understanding how subtle changes in molecular architecture can influence biological activity, a key consideration in rational drug design. The 4,4-dimethyl substitution on the pyrrolidine ring, for instance, can significantly alter the compound's interaction with enzyme active sites or receptor pockets.

From a commercial perspective, the supply chain for Boc-DMPA has expanded to meet the needs of pharmaceutical companies and research institutions worldwide. Quality control measures, such as HPLC purity analysis and NMR characterization, are rigorously applied to ensure batch-to-batch consistency. This is particularly important given the compound's role in producing GMP-grade intermediates for clinical-stage therapeutics. The availability of detailed technical data sheets and safety profiles further supports its widespread adoption in laboratory settings.

Looking ahead, the potential applications of 2-{1-(tert-butoxy)carbonyl-4,4-dimethylpyrrolidin-2-yl}acetic acid continue to expand. Emerging research areas, such as proteolysis-targeting chimeras (PROTACs) and cyclic peptide therapeutics, are creating new opportunities for this versatile building block. As the scientific community delves deeper into these innovative therapeutic modalities, the demand for high-quality CAS No. 2167516-48-3 is expected to grow correspondingly, solidifying its position as a cornerstone of modern medicinal chemistry.